Cas no 1803826-30-3 (2,5-Diiodo-4-fluorobenzamide)

• Product Name: 2,5-Diiodo-4-fluorobenzamide
• CAS No: 1803826-30-3
• MF: C₇H₄FI₂NO
• MW: 390.92010974884
• CID: 4959817
• Update Time: 2025-05-22

2,5-Diiodo-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Diiodo-4-fluorobenzamide

• Inchi： 1S/C7H4FI2NO/c8-4-2-5(9)3(7(11)12)1-6(4)10/h1-2H,(H2,11,12)
• InChI Key： IBUCOABHAYKHGR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1C(N)=O)I)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1

Additional information on 2,5-Diiodo-4-fluorobenzamide

Latest Research Insights on 2,5-Diiodo-4-fluorobenzamide (CAS: 1803826-30-3) in Chemical Biology and Pharmaceutical Applications

The compound 2,5-Diiodo-4-fluorobenzamide (CAS: 1803826-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This halogenated benzamide derivative has been explored as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and radiopharmaceuticals. Recent studies have focused on its role as a key intermediate in synthesizing targeted therapies, leveraging its iodine atoms for further functionalization and its fluorine atom for modulating pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2,5-Diiodo-4-fluorobenzamide as a precursor for developing novel tyrosine kinase inhibitors. The compound's diiodo substitution pattern allowed for efficient palladium-catalyzed cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The fluorine atom at the 4-position was found to significantly enhance metabolic stability compared to non-fluorinated analogs, while maintaining favorable binding affinity to target proteins. These findings suggest that 1803826-30-3 could serve as a valuable building block for structure-activity relationship studies in oncology drug discovery.

Another emerging application of 2,5-Diiodo-4-fluorobenzamide is in the field of radiopharmaceuticals, as reported in recent Nuclear Medicine and Biology publications. The iodine atoms in the molecule provide convenient sites for radioisotope labeling, making it particularly suitable for developing PET (Positron Emission Tomography) tracers. Researchers have successfully incorporated iodine-124 and iodine-131 into the compound, creating potential diagnostic and therapeutic agents for various cancers. The fluorine atom's presence adds an additional advantage by allowing for ¹⁹F NMR studies to track molecular interactions in biological systems.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 2,5-Diiodo-4-fluorobenzamide with improved yield and purity. A 2024 Organic Process Research & Development paper detailed a novel continuous flow synthesis method that reduces the formation of byproducts commonly observed in batch processes. This technological advancement is particularly important for scaling up production while maintaining the stringent quality requirements for pharmaceutical applications. The improved synthetic accessibility of 1803826-30-3 is expected to facilitate more extensive exploration of its therapeutic potential.

Looking forward, the unique combination of structural features in 2,5-Diiodo-4-fluorobenzamide positions it as a promising candidate for multiple therapeutic areas. Current research directions include its potential application in neurodegenerative diseases, where its ability to cross the blood-brain barrier (attributed to its optimal lipophilicity and molecular weight) is being investigated. Additionally, computational studies are underway to explore its interactions with various biological targets, which may uncover new therapeutic indications for this versatile compound.